Cas no 110448-31-2 (1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-)

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-, is a heterocyclic compound featuring a diazepine core modified with a sulfonylated naphthalene substituent. Its structure combines a saturated seven-membered ring with a chloro-naphthalene sulfonyl group, offering unique steric and electronic properties. This compound is of interest in medicinal chemistry due to its potential as a scaffold for designing biologically active molecules, particularly in targeting central nervous system (CNS) receptors or enzymes. The chloro-naphthalene moiety enhances lipophilicity, potentially improving membrane permeability, while the sulfonyl group may contribute to binding interactions. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in pharmaceutical research and development.

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- structure

110448-31-2 structure

Product Name:1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-

CAS No:110448-31-2

MF:C₁₅H₁₇ClN₂O₂S

MW:324.825681447983

CID:1193530

PubChem ID:4217

Update Time:2025-10-14

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro-
- 1-(5-chloronaphthalen-1-yl)sulfonyl-1,4-diazepane
- ML-9 Free Base
- NCGC00015214-11
- Lopac-C-1172
- 1-(5-chloronaphthalen-1-ylsulfonyl)-1,4-diazepane
- BSPBio_001271
- SCHEMBL2869228
- NCGC00024586-05
- ML-9 (Free Base)
- BRD-K68402494-003-04-3
- BRD-K68402494-001-04-7
- BRD-K68402494-001-03-9
- DTXSID00149246
- BRD-K68402494-003-01-9
- BiomolKI2_000008
- HMS3403O13
- HY-100932A
- BRD-K68402494-003-03-5
- BCP34095
- BiomolKI_000043
- CCG-100647
- NCGC00015214-01
- NCGC00024586-01
- CHEMBL429298
- 110448-31-2
- 1-((5-Chloronaphthalen-1-yl)sulfonyl)-1,4-diazepane
- Tocris-0431
- UNII-LTJ3F5128V
- NCGC00015214-06
- CHEBI:93202
- 1-(5-chloronaphthalene-1-sulfonyl)-1,4-diazepane
- ML 9 (Free Base)
- SDCCGSBI-0050197.P002
- AKOS040742155
- HMS1792O13
- ML9
- Bio1_000938
- NCGC00015214-03
- HMS3674M05
- GTPL4256
- Lopac0_000209
- BDBM50216681
- Q27087244
- NCGC00015214-02
- 1-(5-chloronaphthalene-1-sulphonyl) homopiperazine
- 1-[(5-chloro-1-naphthyl)sulfonyl]-1,4-diazepane
- LTJ3F5128V
- CS-0066830
- NCGC00015214-04
- NCGC00015214-07
- Bio1_000449
- DA-55556
- 5-Chloro-1-(1,4-diazaperhydroepinylsulfonyl)naphthalene
- 1-(5-chloronaphthalene-1-sulfonyl)homopiperazine
- NCGC00024586-02
- NCGC00015214-05
- 1H-1,4-Diazepine, 1-((5-chloro-1-naphthalenyl)sulfonyl)hexahydro-)
- ML-9; ML 9
- HMS1990O13
- Bio1_001427
- NCGC00024586-04
- NCGC00024586-03
- SDCCGSBI-0050197.P004
- DTXCID7071737
- Inchi： 1S/C15H17ClN2O2S/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18/h1-2,4-7,17H,3,8-11H2
- InChI Key： OZSMSRIUUDGTEP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1C=CC=C2S(N1CCNCCC1)(=O)=O

Computed Properties

Exact Mass: 324.07011
Monoisotopic Mass: 324.0699267g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 49.41

1H-1,4-Diazepine, 1-[(5-chloro-1-naphthalenyl)sulfonyl]hexahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M933190-25mg	ML-9	110448-31-2	≥98%	25mg	￥1,350.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M933190-100mg	ML-9	110448-31-2	≥98%	100mg	￥2,700.00	2022-09-01